Cas no 1187931-07-2 ((R)-(3-Amino-pyrrolidin-1-yl)acetic Acid)

• Product Name: (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid
• CAS No: 1187931-07-2
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• MDL: MFCD06739284
• CID: 2604094
• PubChem ID: 34178400
• Update Time: 2025-07-20

(R)-(3-Amino-pyrrolidin-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-(3-AMINO-PYRROLIDIN-1-YL)-ACETIC ACID
• AKOS017405266
• 1187931-07-2
• MFCD06739284
• (R)-2-(3-AMINOPYRROLIDIN-1-YL)ACETIC ACID
• (3R)-3-Amino-1-pyrrolidineacetic acid
• [(3R)-3-AMINOPYRROLIDIN-1-YL]ACETIC ACID
• CS-0335086
• (R)-2-(3-AMINOPYRROLIDIN-1-YL)ACETICACID
• DTXSID701288527
• 2-[(3R)-3-AMINOPYRROLIDIN-1-YL]ACETIC ACID
• A58110
• (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid

• MDL： MFCD06739284
• Inchi： 1S/C6H12N2O2/c7-5-1-2-8(3-5)4-6(9)10/h5H,1-4,7H2,(H,9,10)/t5-/m1/s1
• InChI Key： CVERFTFADAXMTR-RXMQYKEDSA-N
• SMILES： OC(CN1CC[C@H](C1)N)=O

Computed Properties

• Exact Mass: 144.089877630g/mol
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 66.6Ų

Additional information on (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid

Introduction to (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid (CAS No. 1187931-07-2)

(R)-(3-Amino-pyrrolidin-1-yl)acetic Acid, with the CAS number 1187931-07-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound belongs to the pyrrolidine family, which is widely recognized for its role in various biological processes and medicinal chemistry.

The< strong> stereochemistry of (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid is crucial, as it influences the compound's biological activity and interactions with biological targets. The (R) configuration, specifically, has been extensively studied for its role in enhancing the efficacy and selectivity of pharmaceutical agents. This stereochemical specificity is particularly important in the design of enantiopure drugs, where the (R) form often exhibits superior pharmacological properties compared to its (S) counterpart.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from< strong>pyrrolidine scaffolds. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The< strong>3-amino-pyrrolidin-1-yl moiety in (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid is particularly noteworthy, as it serves as a key pharmacophore that can interact with biological targets in a highly specific manner.

One of the most compelling aspects of (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural features to design and synthesize novel compounds with enhanced pharmacological activity. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in cancer metabolism and as modulators of neurotransmitter systems.

The< strong>biological activity of (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid has been investigated in various preclinical models. Studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cell proliferation. These findings suggest that the compound may have therapeutic potential in conditions such as autoimmune diseases and certain types of cancer. Additionally, its< strong>pharmacokinetic properties have been evaluated, revealing favorable absorption, distribution, metabolism, and excretion profiles that make it an attractive candidate for further development.

In the realm of drug discovery, the< strong>synthetic accessibility of (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid is another critical factor. The compound can be synthesized through various chemical pathways, including asymmetric hydrogenation and enzymatic resolution techniques. These methods allow for the efficient production of enantiopure forms of the compound, which is essential for achieving optimal pharmacological outcomes.

The< strong>role of computational chemistry has also been instrumental in understanding the behavior of (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid at both molecular and cellular levels. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These studies have helped researchers refine their understanding of the compound's mechanism of action and identify potential optimization strategies.

In conclusion, (R)-(3-Amino-pyrrolidin-1-yl)acetic Acid (CAS No. 1187931-07-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its favorable biological activity and synthetic accessibility, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.